Cas no 58372-55-7 (2,6-Pyridinediamine,3,5-diiodo-)
58372-55-7 structure
Product Name:2,6-Pyridinediamine,3,5-diiodo-
CAS No:58372-55-7
MF:C5H5I2N3
MW:360.922244787216
CID:380839
PubChem ID:242981
Update Time:2025-04-19
2,6-Pyridinediamine,3,5-diiodo- Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Pyridinediamine,3,5-diiodo-
- 2,6-Diamino-3,5-diiodopyridine
- 3,5-diiodopyridine-2,6-diamine
- 2,6-Diamino-3,5-diiodo-pyridine
- 2,6-Pyridinediamine,3,5-diiodo
- 3,5-diiodo-2,6-pyridinediamine
- 3,5-diiodo-pyridine-2,6-diyldiamine
- 3,5-Dijod-pyridin-2,6-diyldiamin
- NIOSH/US7657000
- FT-0752997
- DTXSID60287678
- Pyridine, 2,6-diamino-3,5-diiodo-
- NSC52113
- NSC-52113
- US76570000
- 58372-55-7
-
- Inchi: 1S/C5H5I2N3/c6-2-1-3(7)5(9)10-4(2)8/h1H,(H4,8,9,10)
- InChI Key: ZSPDZLAJSZKYDK-UHFFFAOYSA-N
- SMILES: IC1=CC(=C(N)N=C1N)I
Computed Properties
- Exact Mass: 360.85700
- Monoisotopic Mass: 360.85729g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 64.9Ų
Experimental Properties
- PSA: 64.93000
- LogP: 2.61760
2,6-Pyridinediamine,3,5-diiodo- Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
58372-55-7 (2,6-Pyridinediamine,3,5-diiodo-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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